Cas no 30044-85-0 (Chelirubine Chloride)

• Product Name: Chelirubine Chloride
• CAS No: 30044-85-0
• MF: C₂₁H₁₆ClNO₅
• MW: 397.808444976807
• CID: 915892
• PubChem ID: 356658
• Update Time: 2025-04-19

Chelirubine Chloride Chemical and Physical Properties

Names and Identifiers

• Chelirubine Chloride
• Bocconine Chloride
• bocconinium,chloride
• Chelirubin Chloride
• chelirubinium,chloride
• 15-methoxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14,16,21,23-nonaene;chloride
• NSC613395
• METXFOLRORBRGD-UHFFFAOYSA-M
• DTXSID70326744
• 30044-85-0
• 5-Methoxy-13-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium chloride
• SCHEMBL891377
• NSC-613395

• Inchi： 1S/C21H16NO5.ClH/c1-22-8-14-19(17(23-2)7-18-21(14)27-10-26-18)12-4-3-11-5-15-16(25-9-24-15)6-13(11)20(12)22;/h3-8H,9-10H2,1-2H3;1H/q+1;/p-1
• InChI Key： METXFOLRORBRGD-UHFFFAOYSA-M
• SMILES： [Cl-].O1COC2=CC(=C3C(=C12)C=[N+](C)C1C2C=C4C(=CC=2C=CC=13)OCO4)OC

Computed Properties

• Exact Mass: 397.07200
• Monoisotopic Mass: 397.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 575
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50Ų

Experimental Properties

• PSA: 50.03000
• LogP: 0.44070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Quaternary benzophenanthridine alkaloids